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Compound of Interest

Compound Name: 5-chloro-3-ethoxy-2-nitroPyridine

Cat. No.: B12065465

Get Quote

CAS Number: 847902-51-6 Chemical Formula: C₇H₇ClN₂O₃ Molecular Weight: 202.60 g/mol

[1]

Executive Summary & Safety Directive
5-Chloro-3-ethoxy-2-nitropyridine is a functionalized heterocyclic building block used in

pharmaceutical synthesis.[1] Its structure combines a nitro group (position 2), an ethoxy group

(position 3), and a chlorine atom (position 5) on a pyridine ring.[1][2]

Critical Safety Warning: The presence of the nitro group (

) adjacent to the ring nitrogen renders this compound potentially energetic and reactive.[1]
Improper disposal can lead to the formation of shock-sensitive salts or toxic releases of
nitrogen oxides (

) and hydrogen chloride (

).[1]

Disposal Directive: This compound must be classified as Halogenated Organic Waste. Under

no circumstances should it be disposed of in general trash, down the drain, or mixed with non-
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halogenated solvents or strong alkalis.[1]

Hazard Identification & Chemical Compatibility
Before initiating disposal, you must understand the specific chemical risks associated with this

molecule to prevent incompatible mixing.[1]

Structural Hazard Analysis
Feature Risk Factor Operational Implication

Nitro Group (

)
Energetic/Oxidizer potential.[1]

Do not mix with strong

reducing agents (e.g.,

hydrides, metals).[1] Avoid

high heat or friction.[1]

Chlorine (

)
Halogenated toxicity.[1]

Must be incinerated with acid

gas scrubbing.[1] Do not mix

with non-halogenated waste.

Pyridine Ring Nucleophilic susceptibility.[1]

Do not mix with strong bases

(NaOH, KOH).[1] The C-Cl or

C-NO₂ bonds can undergo

Nucleophilic Aromatic

Substitution (

), leading to uncontrolled

exothermic reactions.[1]

GHS Classification (Inferred)
H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1][3]

H315/H319: Causes skin and serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3][4]

Pre-Disposal Handling & Storage
Personal Protective Equipment (PPE)[5]
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Gloves: Nitrile rubber (minimum thickness 0.11 mm) is sufficient for incidental contact.[1]

Double-glove for spill cleanup.[1]

Eye Protection: Chemical splash goggles.[1]

Respiratory: If handling powder outside a fume hood, use a P95/P100 particulate respirator.

[1]

Waste Container Selection
Material: High-Density Polyethylene (HDPE) or Amber Glass.[1]

Venting: Use vented caps if the waste is in solution and potentially evolving gas.[1]

Labeling: Container must be clearly labeled "HAZARDOUS WASTE - HALOGENATED

ORGANIC."[1]

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance)

Containment: Transfer the solid substance into a sealable container (glass jar or HDPE

bottle). Do not use metal containers due to potential corrosion or reaction with nitro-

compounds.[1]

Labeling: Affix a hazardous waste label including the full chemical name and CAS number

(847902-51-6).

Segregation: Place the container in the "Solid Hazardous Waste" satellite accumulation area.

[1]

Disposal: Hand over to your institution's EHS (Environmental Health & Safety) department

for high-temperature incineration.[1]

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)[1]

pH Check: Ensure the solution is neutral (pH 6–8).
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Caution: If the solution is acidic, neutralize slowly with Sodium Bicarbonate (

).[1]

Critical:Avoid strong bases like Sodium Hydroxide (

), which can attack the pyridine ring and cause decomposition.[1]

Solvent Compatibility: Ensure the solvent carrier is compatible with halogenated waste

streams (e.g., Dichloromethane, Ethyl Acetate).[1]

Transfer: Pour into the Halogenated Organic Solvent waste drum.

Documentation: Log the volume and concentration on the waste manifest.

Visual Workflow: Waste Segregation Logic
The following decision tree illustrates the critical decision points for segregating this specific

compound.
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Start: 5-Chloro-3-ethoxy-2-nitropyridine Waste

Is the waste Solid or Liquid?

Solid Waste Liquid/Solution
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HDPE or Glass (No Metal)

Check pH:
Is it Neutral (pH 6-8)?

Label: Toxic Solid Organic
Ship for Incineration

Neutralize carefully w/ NaHCO3
(AVOID Strong Bases)

No (Acidic/Basic)

Is Solvent Halogenated?

Yes

Combine with
Halogenated Solvents

Yes (e.g., DCM)

Segregate as
Separate Toxic Stream

No (e.g., Ethanol)

Label: Halogenated Organic Liquid
Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-chloro-3-ethoxy-2-nitropyridine waste to ensure

compatibility and compliance.

Emergency Spill Response
In the event of a spill outside of a fume hood:
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Evacuate & Ventilate: Clear the immediate area.[1] If the spill is powder, prevent dust

generation.[1]

PPE Upgrade: Wear double nitrile gloves, lab coat, and a half-mask respirator with organic

vapor/acid gas cartridges and P100 filters.[1]

Containment:

Solids: Cover with wet paper towels to prevent dust, then scoop into a waste container.[1]

Liquids: Absorb with vermiculite or a commercial organic spill kit.[1] Do not use

combustible materials (like sawdust) due to the nitro group's oxidizing potential.[1]

Decontamination: Clean the surface with a mild soap solution.[1] Do not use bleach

(potential reaction with nitrogen compounds).[1]

Spill Detected Assess Volume & Form
(Solid vs Liquid)

Evacuate Area &
Don PPE (Resp + Double Gloves)

Cover w/ Wet Pad
Scoop carefullySolid

Absorb w/ Vermiculite
(NO Sawdust)

Liquid
Seal in HazWaste Bag

Label 'Spill Debris'

Click to download full resolution via product page

Figure 2: Rapid response workflow for laboratory spills involving nitropyridines.

Professional Disposal (End-of-Life)
The only acceptable final disposal method for 5-chloro-3-ethoxy-2-nitropyridine is High-

Temperature Incineration.[1]

Mechanism: The waste management facility will incinerate the compound at temperatures

>1000°C.[1]

Scrubbing: The facility must be equipped with a secondary combustion chamber and a

scrubber system to neutralize the Hydrogen Chloride (HCl) and Nitrogen Oxides (NOx)

gases generated during combustion.[1]
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Compliance: Ensure your waste contractor is EPA-permitted (in the US) or certified under

local environmental regulations (e.g., EU Waste Framework Directive) to handle halogenated

organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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